Cas no 2034568-53-9 (1-(oxan-4-yl)-3-{[1-(thiophen-2-yl)cyclopropyl]methyl}urea)

• Product Name: 1-(oxan-4-yl)-3-{[1-(thiophen-2-yl)cyclopropyl]methyl}urea
• CAS No: 2034568-53-9
• MF: C₁₄H₂₀N₂O₂S
• MW: 280.3858
• CID: 5353300
• Update Time: 2025-05-25

1-(oxan-4-yl)-3-{[1-(thiophen-2-yl)cyclopropyl]methyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(oxan-4-yl)-3-[(1-thiophen-2-ylcyclopropyl)methyl]urea
• 1-(tetrahydro-2H-pyran-4-yl)-3-((1-(thiophen-2-yl)cyclopropyl)methyl)urea
• 1-(oxan-4-yl)-3-{[1-(thiophen-2-yl)cyclopropyl]methyl}urea

• Inchi： 1S/C14H20N2O2S/c17-13(16-11-3-7-18-8-4-11)15-10-14(5-6-14)12-2-1-9-19-12/h1-2,9,11H,3-8,10H2,(H2,15,16,17)
• InChI Key： RNGMUNSFPLOTNW-UHFFFAOYSA-N
• SMILES： S1C([H])=C([H])C([H])=C1C1(C([H])([H])N([H])C(N([H])C2([H])C([H])([H])C([H])([H])OC([H])([H])C2([H])[H])=O)C([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 327
• XLogP3: 1.7
• Topological Polar Surface Area: 78.6

Additional information on 1-(oxan-4-yl)-3-{[1-(thiophen-2-yl)cyclopropyl]methyl}urea

Comprehensive Overview of 1-(oxan-4-yl)-3-{[1-(thiophen-2-yl)cyclopropyl]methyl}urea (CAS No. 2034568-53-9)

The compound 1-(oxan-4-yl)-3-{[1-(thiophen-2-yl)cyclopropyl]methyl}urea (CAS No. 2034568-53-9) is a synthetically derived urea derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a thiophene ring and a cyclopropyl moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for treatments targeting complex diseases like cancer, neurodegenerative disorders, and metabolic syndromes. 1-(oxan-4-yl)-3-{[1-(thiophen-2-yl)cyclopropyl]methyl}urea has been explored in preclinical studies for its potential to modulate key signaling pathways. Its urea linkage and heterocyclic components contribute to its stability and bioavailability, which are critical factors in drug development. Additionally, its thiophene-containing structure aligns with the growing trend of incorporating sulfur-containing heterocycles in medicinal chemistry due to their enhanced binding affinity.

From an agrochemical perspective, this compound has shown promise as a plant growth regulator or pesticide intermediate. The cyclopropylmethyl group in its structure is known to influence the activity of certain enzymes involved in plant defense mechanisms. As sustainable agriculture gains traction, compounds like 1-(oxan-4-yl)-3-{[1-(thiophen-2-yl)cyclopropyl]methyl}urea are being investigated for their eco-friendly profiles and low toxicity to non-target organisms.

The synthesis of 1-(oxan-4-yl)-3-{[1-(thiophen-2-yl)cyclopropyl]methyl}urea typically involves multi-step organic reactions, including cyclization and urea formation. Advanced techniques such as microwave-assisted synthesis and catalyzed coupling reactions have been employed to improve yield and purity. Analytical methods like HPLC, NMR, and mass spectrometry are essential for characterizing its physicochemical properties and ensuring compliance with regulatory standards.

Given the increasing interest in structure-activity relationship (SAR) studies, this compound serves as a valuable template for designing derivatives with enhanced efficacy. Computational tools, including molecular docking and QSAR modeling, are being leveraged to predict its interactions with biological targets. Such approaches align with the broader shift toward rational drug design and precision medicine, which prioritize tailored therapeutic solutions.

In summary, 1-(oxan-4-yl)-3-{[1-(thiophen-2-yl)cyclopropyl]methyl}urea (CAS No. 2034568-53-9) represents a versatile compound with applications spanning pharmaceuticals and agrochemicals. Its unique structural features and bioactive potential make it a subject of ongoing research, reflecting the evolving landscape of chemical innovation. As scientific advancements continue, this compound may pave the way for breakthroughs in targeted therapies and sustainable agricultural practices.